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Compound of Interest

Compound Name: Disperse violet 8

Cat. No.: B1598214

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Violet 8, with the CAS number 82-33-7, is an anthraquinone-based dye known
chemically as 1,4-diamino-5-nitro-9,10-anthracenedione.[1] As a member of the disperse dye
class, it is characterized by its low water solubility and its application in dyeing hydrophobic
fibers such as polyester, acetate, and nylon.[2][3] This technical guide provides a detailed
characterization of Disperse Violet 8, encompassing its physicochemical properties, synthesis,
analytical methodologies, and available toxicological information. This document is intended to
serve as a comprehensive resource for researchers and scientists working with this compound.

Physicochemical Properties

Disperse Violet 8 is a dark blue or purple powder.[3] Its core structure is based on
anthraquinone, a tricyclic aromatic ketone. The presence of amino and nitro functional groups
significantly influences its chemical properties and color. A summary of its key physicochemical
properties is presented in the table below.
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Property Value Reference
CAS Number 82-33-7 [2][3]14]
Molecular Formula C14H9N304 [3B1141[5]
Molecular Weight 283.24 g/mol [31[41[5]
Appearance Dark blue to purple powder [3]

Melting Point 257 °C [2]

Boiling Point 425.8°C (estimated) [2]

N Soluble in ethanol, acetone,
Solubility and benzene [3]

Synthesis

The primary manufacturing method for Disperse Violet 8 involves the nitration of 1,4-
diaminoanthraquinone.[3] This process is typically carried out using a nitrating agent in the
presence of sulfuric acid.
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A simplified workflow for the synthesis of Disperse Violet 8.

Analytical Characterization

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1371224.htm?N=China
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1371224.htm
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/184185N98V
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1371224.htm
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/184185N98V
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Diamino-5-nitroanthraquinone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1371224.htm
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/184185N98V
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Diamino-5-nitroanthraquinone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1371224.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1371224.htm?N=China
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1371224.htm?N=China
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1371224.htm
https://www.benchchem.com/product/b1598214?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1371224.htm
https://www.benchchem.com/product/b1598214?utm_src=pdf-body-img
https://www.benchchem.com/product/b1598214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The characterization and quantification of Disperse Violet 8, particularly in complex matrices
like textiles, are predominantly achieved through chromatographic and spectroscopic
techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC, often coupled with a mass spectrometer (MS) or a photodiode array (PDA) detector, is
the method of choice for the separation and quantification of disperse dyes.

Experimental Protocol: HPLC-MS/MS Analysis

This protocol is a general guideline for the analysis of disperse dyes and can be adapted for
Disperse Violet 8.

o Sample Preparation (Textile Matrix):

[e]

Accurately weigh approximately 1.0 g of the textile sample, cut into small pieces.

o

Place the sample in a suitable extraction vessel.

[¢]

Add 20 mL of methanol and extract using ultrasonication at 50°C for 30 minutes.

[¢]

Centrifuge the extract at 10,000 rpm for 10 minutes.

[e]

Filter the supernatant through a 0.22 um PTFE filter into an autosampler vial.
 Instrumentation:
o LC System: A high-performance or ultra-high-performance liquid chromatography system.
o Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 um particle size).
o Mobile Phase:
= A Water with 0.1% formic acid

= B: Methanol or Acetonitrile
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o Gradient Elution: A typical gradient would start with a higher percentage of mobile phase A
and gradually increase the percentage of mobile phase B to elute the analyte.

o Flow Rate: 0.3 mL/min.
o Injection Volume: 5 pL.

o MS Detector: A triple quadrupole mass spectrometer with an electrospray ionization (ESI)
source operating in positive ion mode.

o Detection: Multiple Reaction Monitoring (MRM) for quantification, using specific precursor
and product ion transitions for Disperse Violet 8.
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A general experimental workflow for the HPLC-MS/MS analysis of Disperse Violet 8 from a
textile matrix.

Spectroscopic Analysis
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UV-Visible (UV-Vis) Spectroscopy

As a colored compound, Disperse Violet 8 exhibits strong absorption in the visible region of
the electromagnetic spectrum. The Amax (wavelength of maximum absorbance) is a key
characteristic for its identification and quantification. While a specific spectrum for Disperse
Violet 8 is not readily available in public databases, anthraquinone dyes typically show a broad
absorption band in the visible range. For related 1,4-diaminoanthraquinone derivatives, the
Amax can range from 440 to 540 nm.[6]

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the functional groups present in the Disperse
Violet 8 molecule. The expected characteristic absorption bands are:

Wavenumber (cm~12) Functional Group Vibration
3400 - 3200 N-H Stretching (amines)
1670 - 1630 C=0 Stretching (quinone)
Asymmetric stretching (nitro
1590 - 1500 N-O
group)
Symmetric stretching (nitro
1390 - 1300 N-O
group)
1600 - 1450 c=C Aromatic ring stretching

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of
the molecule.

e 'H NMR: The proton NMR spectrum of Disperse Violet 8 would show signals in the aromatic
region (typically 7.0-9.0 ppm). The protons on the substituted and unsubstituted aromatic
rings would appear as distinct multiplets. The protons of the amino groups would likely
appear as broad signals.
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e 13C NMR: The carbon NMR spectrum would show characteristic signals for the carbonyl
carbons of the quinone system (typically in the range of 180-190 ppm) and the aromatic
carbons.

Toxicological Information

The toxicological profile of Disperse Violet 8 is not well-documented in publicly available
literature. Most safety data sheets indicate that there is no available data for acute toxicity (oral,
dermal, inhalation), skin corrosion/irritation, serious eye damage/irritation, respiratory or skin
sensitization, germ cell mutagenicity, carcinogenicity, and reproductive toxicity.[2]

However, some sources suggest that it may be a questionable carcinogen with experimental
tumorigenic and mutation data reported.[2] It is also noted that upon heating to decomposition,
it may emit toxic fumes of nitrogen oxides (NOx).[2]

It is important to note that studies on other disperse dyes, such as Disperse Violet 1 (1,4-
diaminoanthraquinone), have been conducted. For Disperse Violet 1, acute oral toxicity was
found to be low, and it was not mutagenic in several Ames assays, although some mutagenic
activity was observed under certain conditions.[7] Given the structural similarities, these
findings may provide some indication of the potential hazards of Disperse Violet 8, but direct
studies are necessary for a conclusive safety assessment.

Applications

The primary application of Disperse Violet 8 is in the dyeing of synthetic textiles. It is used for
polyester and its blended fabrics, as well as for acetate, triacetate, acrylic, and polyamide
fibers.[3] It can also be used for the coloring of plastics and as a solvent dye.[3]

Conclusion

Disperse Violet 8 is a commercially important anthraquinone dye with well-defined
physicochemical properties and established applications in the textile and plastics industries.
Its characterization is readily achievable through standard analytical techniques such as HPLC-
MS. However, a significant data gap exists regarding its toxicological profile. Researchers and
professionals handling this compound should exercise caution due to the limited safety data
and the potential for hazards associated with related compounds. Further toxicological studies
are warranted to fully assess the health and environmental impact of Disperse Violet 8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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